Cas no 1119449-69-2 (({5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl-methyl}thio)acetic acid)

• Product Name: ({5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl-methyl}thio)acetic acid
• CAS No: 1119449-69-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• MDL: MFCD12026884
• CID: 1070810
• PubChem ID: 25219311
• Update Time: 2025-04-20

({5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl-methyl}thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({[5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl]-methyl}thio)acetic acid
• 1119449-69-2
• ALBB-004356
• (([5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl]methyl)thio)acetic acid
• 2-(((5-(Azepane-1-carbonyl)-1,2,4-oxadiazol-3-yl)methyl)thio)acetic acid
• LS-01640
• 2-(((5-(Azepane-1-carbonyl)-1,2,4-oxadiazol-3-yl)methyl)thio)aceticacid
• ({[5-(azepane-1-carbonyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• 2-[[5-(azepane-1-carbonyl)-1,2,4-oxadiazol-3-yl]methylsulfanyl]acetic acid
• MFCD12026884
• ({[5-(azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• AKOS005171291
• STK503133
• CS-0363990
• 2-({[5-(azepane-1-carbonyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• ({[5-(azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl]methyl}thio)acetic acid
• ({5-(Azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl-methyl}thio)acetic acid

• MDL： MFCD12026884
• Inchi： 1S/C12H17N3O4S/c16-10(17)8-20-7-9-13-11(19-14-9)12(18)15-5-3-1-2-4-6-15/h1-8H2,(H,16,17)
• InChI Key： GWXZRJTZORDHAJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=NOC(C(N2CCCCCC2)=O)=N1

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides